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Compound of Interest

Compound Name: 2,5-Dimethylpyridine

Cat. No.: B147104 Get Quote

For researchers, scientists, and professionals in drug development, 2,5-Dimethylpyridine,

also known as 2,5-Lutidine, is a versatile heterocyclic aromatic organic compound with

significant applications in organic synthesis and materials science. This technical guide

provides an in-depth overview of its chemical identity, a representative synthesis protocol, and

its role in catalyst development workflows.

Core Properties and Synonyms
2,5-Dimethylpyridine is a colorless to pale yellow liquid.[1] It is a derivative of pyridine with

two methyl group substituents. Key identifiers and synonyms are summarized in the table

below for easy reference.

Identifier Value

IUPAC Name 2,5-Dimethylpyridine

Synonyms 2,5-Lutidine, Pyridine, 2,5-dimethyl-

CAS Registry Number 589-93-5

Molecular Formula C7H9N

Molecular Weight 107.15 g/mol
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Representative Synthesis of a Dimethylpyridine
Derivative
While a specific detailed protocol for 2,5-Dimethylpyridine is not readily available in the

provided search results, a representative experimental procedure for the synthesis of a related

isomer, 3,5-dimethylpyridine, is outlined below. This protocol illustrates a common synthetic

methodology for this class of compounds.

Synthesis of 3,5-Dimethylpyridine

This synthesis involves the reaction of 2-ethoxy-3,4-dihydro-3,5-dimethyl-2H-pyran with an

ammonium salt in the presence of an acid catalyst.

Materials:

2-ethoxy-3,4-dihydro-3,5-dimethyl-2H-pyran

¹⁵NH₄Cl (or unlabeled ammonium chloride)

Concentrated H₂SO₄

Methylene blue

Ethanol

Deionized water

Experimental Protocol:

In a three-necked flask equipped with a reflux condenser, an addition funnel, and a magnetic

stirrer, combine 150 ml of deionized water, 4.4 ml of concentrated H₂SO₄, 15 g (39.7 mmol)

of methylene blue, and 2 g (36.7 mmol) of ¹⁵NH₄Cl.

Bring the solution to reflux.

Prepare a solution of 5.78 g (37 mmol) of 2-ethoxy-dihydro-3,5-dimethyl-2H-pyran in 5 ml of

ethanol.
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Add the ethanolic solution of the pyran derivative dropwise to the refluxing reaction mixture

over a period of 1 hour.

Continue to reflux the reaction mixture for 17 hours.

After cooling, the reaction mixture can be worked up using standard procedures to isolate

and purify the 3,5-dimethylpyridine product.

Application in Catalyst Development Workflow
Dimethylpyridines, including 2,5-dimethylpyridine, are frequently employed as ligands in the

development of transition metal catalysts. Their electronic and steric properties can be fine-

tuned to modulate the activity and selectivity of the catalytic complex. A generalized workflow

for the integration of 2,5-dimethylpyridine in the development of a new catalyst is depicted

below.
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Workflow for 2,5-Dimethylpyridine in Catalyst Development.
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This workflow illustrates the iterative process of ligand design, catalyst synthesis, and

performance evaluation, which is central to modern catalyst development. The feedback loop

from mechanistic studies to ligand synthesis allows for the rational design of more efficient and

selective catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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